Dimethyl 1,2,3,6-tetrahydro-4-acetyl-phthalate

• Molecular Formula: C12H16O5
• Molecular Weight: 240.25 g/mol
• IUPAC Name: dimethyl 4-acetylcyclohex-4-ene-1,2-dicarboxylate
• InChI: InChI=1S/C12H16O5/c1-7(13)8-4-5-9(11(14)16-2)10(6-8)12(15)17-3/h4,9-10H,5-6H2,1-3H3
• InChI Key: UIQHVGACOCZSQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CCC(C(C1)C(=O)OC)C(=O)OC

Description

Dimethyl 1,2,3,6-tetrahydro-4-acetyl-phthalate is a useful research compound. Its molecular formula is C12H16O5 and its molecular weight is 240.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 g of dimethyl 1,2,3,6-tetrahydro-phthalate (II) was treated at -5° C. with 25 ml of acetic anhydride in the presence of 9 ml of tin tetrachloride. The reaction mixture was poured into iced water and extracted with diethyl ether. The organic phase was washed with a saturated aqueous solution of sodium bicarbonate and then with water, and was then evaporated to dryness under vacuum. The obtained oil was dissolved in benzene, treated with a methanolic solution of hydrogen chloride. The solution was evaporated to dryness and the residue was purified by chromatography on column of silica gel to give 9 g of the title compound in 75% overall yield.